Cas no 2228891-20-9 (2-methoxy-5-1-(piperidin-4-yl)ethylpyridine)

• Product Name: 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine
• CAS No: 2228891-20-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6420110
• PubChem ID: 165640804
• Update Time: 2025-11-01

2-methoxy-5-1-(piperidin-4-yl)ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine
• 2228891-20-9
• EN300-1804313
• 2-methoxy-5-[1-(piperidin-4-yl)ethyl]pyridine

• Inchi： 1S/C13H20N2O/c1-10(11-5-7-14-8-6-11)12-3-4-13(16-2)15-9-12/h3-4,9-11,14H,5-8H2,1-2H3
• InChI Key： XPYCJERANKISCP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine

Introduction to 2-Methoxy-5-1-(Piperidin-4-yl)ethylpyridine (CAS No. 2228891-20-9)

2-Methoxy-5-1-(piperidin-4-yl)ethylpyridine (CAS No. 2228891-20-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine is characterized by a pyridine ring substituted with a methoxy group at the 2-position and a piperidine moiety attached to an ethyl group at the 5-position. The presence of these functional groups imparts specific pharmacological properties that make this compound a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine has also shown promising neuroprotective effects. Research conducted at the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing regimens.

Toxicity studies have also been conducted to assess the safety profile of 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for clinical translation and further evaluation in human trials.

In conclusion, 2-methoxy-5-1-(piperidin-4-yl)ethylpyridine (CAS No. 2228891-20-9) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure, combined with favorable pharmacokinetic properties and low toxicity, positions it as a valuable candidate for drug development in multiple therapeutic areas. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic efficacy for clinical applications.